Cas no 1171208-54-0 (2-methyl-N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)benzamide)

• Product Name: 2-methyl-N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)benzamide
• CAS No: 1171208-54-0
• MF: C₁₈H₂₀N₆O
• MW: 336.391002655029
• CID: 6014498
• PubChem ID: 44118111
• Update Time: 2025-11-05

2-methyl-N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)benzamide
• 2-methyl-N-(2-((6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)amino)ethyl)benzamide
• F5607-0039
• 2-methyl-N-[2-[[6-(2-methylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]benzamide
• AKOS024515487
• SR-01000923834
• 2-methyl-N-(2-{[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]amino}ethyl)benzamide
• 1171208-54-0
• SR-01000923834-1

• Inchi： 1S/C18H20N6O/c1-13-5-3-4-6-15(13)18(25)21-8-7-20-16-11-17(23-12-22-16)24-10-9-19-14(24)2/h3-6,9-12H,7-8H2,1-2H3,(H,21,25)(H,20,22,23)
• InChI Key： WUSBPTRAQLBVRB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)NCCNC1C=C(N=CN=1)N1C=CN=C1C

Computed Properties

• Exact Mass: 336.16985928g/mol
• Monoisotopic Mass: 336.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-methyl-N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)benzamide

Research Briefing on 2-methyl-N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)benzamide (CAS: 1171208-54-0)

Recent studies on the compound 2-methyl-N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)benzamide (CAS: 1171208-54-0) have highlighted its potential as a promising candidate in targeted cancer therapy. This small molecule inhibitor has garnered attention due to its selective binding affinity and inhibitory effects on specific kinase pathways implicated in tumor proliferation and survival. The compound's unique chemical structure, featuring a benzamide core linked to a pyrimidine-imidazole moiety, enables precise interactions with key enzymatic targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1171208-54-0 exhibits potent inhibitory activity against fibroblast growth factor receptors (FGFRs), particularly FGFR1-3, with IC50 values in the low nanomolar range. The research team employed X-ray crystallography to elucidate the binding mode, revealing how the 2-methylimidazole group forms critical hydrogen bonds with the kinase hinge region. These findings provide a structural basis for further optimization of this compound class.

In preclinical models of FGFR-driven cancers, including urothelial carcinoma and cholangiocarcinoma, 2-methyl-N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)benzamide showed significant tumor growth inhibition with favorable pharmacokinetic properties. Notably, the compound demonstrated improved selectivity compared to earlier generation FGFR inhibitors, potentially reducing off-target effects that have limited clinical utility of similar agents.

Ongoing research is exploring combination therapies using this compound with immune checkpoint inhibitors, based on emerging evidence that FGFR inhibition may modulate the tumor microenvironment. A recent patent application (WO2023056421) discloses novel formulations of 1171208-54-0 with enhanced solubility and bioavailability, addressing previous formulation challenges associated with this chemical series.

The safety profile of 2-methyl-N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)benzamide is currently under investigation in IND-enabling studies. Preliminary toxicology data suggest manageable side effects, with hyperphosphatemia being the most common observation - a class effect of FGFR inhibitors. Researchers are particularly interested in its potential to overcome resistance mutations that have emerged with first-line FGFR inhibitors in clinical use.

From a chemical biology perspective, this compound serves as a valuable tool for probing FGFR signaling pathways. Its specificity profile makes it particularly useful for dissecting the contributions of different FGFR isoforms in various physiological and pathological processes. Several academic groups have incorporated 1171208-54-0 into their chemical biology platforms for target validation studies.

Looking ahead, the development of 2-methyl-N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)benzamide represents an important advancement in precision oncology. Its progression through the drug development pipeline will be closely watched, with Phase I clinical trials anticipated to begin in 2024. The compound's unique properties may position it as a best-in-class therapeutic for FGFR-altered cancers, addressing a significant unmet medical need.